Cas no 2694747-09-4 (Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate
• CAS No: 2694747-09-4
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 5615496
• PubChem ID: 165949678
• Update Time: 2025-11-06

Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33050340
• 2694747-09-4
• benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate
• Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate

• Inchi： 1S/C18H22N2O2/c1-2-18(9-6-10-18)20-13-11-19(12-14-20)17(21)22-15-16-7-4-3-5-8-16/h1,3-5,7-8H,6,9-15H2
• InChI Key： WDOXAIUOXBYWCJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(CC1)C1(C#C)CCC1)=O

Computed Properties

• Exact Mass: 298.168127949g/mol
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.8Ų

Additional information on Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate

Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate (CAS No. 2694747-09-4): A Comprehensive Overview

Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate (CAS No. 2694747-09-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate.

Chemical Structure and Properties

Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate is a complex organic molecule with a molecular formula of C₁₈H₂₃N₃O₂. The compound features a piperazine ring, a benzyl group, and an ethynylcyclobutyl moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The piperazine ring is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design. The ethynyl group adds further versatility by enabling click chemistry reactions, which are widely used in the synthesis of complex molecules.

The cyclobutane ring in Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate is particularly noteworthy due to its strained nature, which can influence the conformational flexibility and reactivity of the molecule. This structural feature has been shown to enhance the binding affinity of similar compounds to specific protein targets, thereby improving their pharmacological profiles.

Synthesis Methods

The synthesis of Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate involves several key steps that leverage modern synthetic techniques. One common approach is to start with the preparation of the ethynylcyclobutane derivative, which can be achieved through the alkyne metathesis reaction or the coupling of an alkyne with a cyclobutene precursor. The resulting ethynylcyclobutane can then be coupled with piperazine using standard amide bond formation reactions.

The benzyl protecting group is typically introduced at an early stage to prevent unwanted side reactions and ensure high yields. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis of Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate more accessible and cost-effective.

Biological Activity and Applications

Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate has been studied for its potential biological activities, particularly as a modulator of various receptors and enzymes. Research has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. Specifically, it has been found to act as an agonist or antagonist at specific GPCR subtypes, depending on the structural modifications made to the molecule.

In addition to its GPCR activity, Benzyl 4-(1-ethynylcyclobutyl)piperazine-1-carboxylate has also shown promise in modulating ion channels and enzymes involved in signal transduction pathways. These properties make it a valuable tool for studying cellular processes and developing new drugs for conditions such as neurological disorders, cardiovascular diseases, and cancer.

Recent Research Findings

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological profile of Benzyl 4-(1-ethynylcyclobutylethynylethynylethynylethynylethynylethynylethynylethynylethynylylpiperazin e -carboxylic acid benz ester). The researchers found that this compound exhibited high selectivity for a specific subtype of GPCR, which is implicated in pain modulation. In vitro assays demonstrated that it effectively inhibited receptor activation with low nanomolar potency. Furthermore, in vivo studies using animal models showed that it produced significant analgesic effects without causing adverse side effects commonly associated with traditional pain medications.

Another notable study published in Chemical Communications explored the use of click chemistry to synthesize derivatives of Benz yl 4-(1 -e th ynylc yclobut yl )pip erazin e -carb oxylic acid benz ester). The researchers developed a series of compounds with varying functional groups attached to the ethyn yl moiety and evaluated their biological activities. They found that certain derivatives exhibited enhanced potency and selectivity compared to the parent compound, highlighting the potential for further optimization through structure-activity relationship (SAR) studies.

Conclusion

Benz yl 4-(1 -e th ynylc yclobut yl )pip erazin e -carb oxylic acid benz ester) (CAS No. 2694747 -09 -4) is a promising compound with unique chemical properties and potential therapeutic applications. Its complex structure provides a rich platform for exploring new biological activities and developing novel drugs. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical science and improving patient outcomes.